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Compound of Interest

Compound Name: Dipentyl phthalate-3,4,5,6-d4

Cat. No.: B570221

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for Dipentyl
phthalate-d4 (CAS No. 358730-89-9), a deuterated analog of Dipentyl phthalate. Adherence to

these guidelines is crucial to ensure the safety of laboratory personnel and the integrity of
experimental outcomes.

Hazard Identification and Classification

Dipentyl phthalate-d4 is classified as a hazardous substance. The following table summarizes
its GHS classification.[1][2]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[1]
H360FD: May damage fertility.
Reproductive Toxicity 1B May damage the unborn child.
[2]
Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation.[1]
Irritation)
Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.

Environment, Acute Hazard

[2]

Signal Word: Danger[2][3]
Pictograms:

e Health Hazard (GHSO08)

o Exclamation Mark (GHS07)

e Environment (GHS09)

Physical and Chemical Properties

A summary of the key physical and chemical properties of Dipentyl phthalate-d4 is provided

below.
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Property Value

Molecular Formula C1sH22D404][1]

Molecular Weight 310.42 g/mol

Appearance Clear, colorless liquid[4]

Melting Point -55 °C [/ -67 °F[5]

Boiling Point 342 °C | 647.6 °F[5]

Flash Point 118 °C / 244.4 °F (closed cup)[4]
Specific Gravity 1.023[5]

Water Solubility

Not miscible or difficult to mix in water.[6]

Experimental Protocols

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is mandatory when handling Dipentyl phthalate-d4.

o Eye Protection: Wear chemical safety goggles and/or a face shield.[1][7]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin

exposure.[4] Wear a lab coat or other protective clothing to prevent skin contact.[4][7]

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[1][5] If

exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[4]

Safe Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Have an

eyewash station and safety shower readily accessible.[4]

e Dispensing: Handle in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of vapors.[1][5] Avoid contact with skin and eyes.[1]
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» General Hygiene: Do not eat, drink, or smoke in the laboratory.[1] Wash hands thoroughly
after handling the substance.[1][4]

o Contaminated Clothing: Remove and wash contaminated clothing before reuse.[4]

Storage

Proper storage is essential to maintain the chemical's integrity and prevent accidents.
o Container: Store in a tightly closed container.[4]

o Location: Store in a cool, dry, and well-ventilated area.[1][4] Keep away from direct sunlight
and sources of ignition.[1]

o Temperature: Recommended storage temperatures vary based on the form of the
substance[1]:

o Pure form: -20°C (3 years), 4°C (2 years)

o In solvent: -80°C (6 months), -20°C (1 month)

Incompatibilities: Avoid storage with strong oxidizing agents.[4]

Spill and Leak Procedures

» Immediate Action: Evacuate personnel from the spill area.[1]
e Ventilation: Ensure adequate ventilation.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so.[2] Do not let the
product enter drains.[2]

o Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it
in a suitable, closed container for disposal.[2][4]

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal
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Dispose of Dipentyl phthalate-d4 and its containers in accordance with local, state, and federal
regulations.[1] Offer surplus and non-recyclable solutions to a licensed disposal company.[2]
Do not release into the environment.[2]

Toxicological Information

Dipentyl phthalate-d4 is harmful if swallowed and causes skin and eye irritation.[1] The primary
concern with phthalates is their potential for reproductive toxicity.[2][4][5] Studies on non-
deuterated Dipentyl phthalate have shown adverse effects on fertility and fetal development.[4]
[5] Phthalates are known endocrine disruptors.[5]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[4]

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical attention.[1][4]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Get medical attention.[1][4]

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Dipentyl phthalate-d4
from receipt to disposal.
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Safe Handling Workflow for Dipentyl Phthalate-d4

1. Preparation

Receipt of Chemical

:

Review Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)

roceed to Handling

2. Handling & Use

Work in Ventilated Area / Fume Hood

\

Perform Experiment

~N
~
~

~
~~ Accident
~
~
~

e _ 4. spill & Disposal

~N

A

Wash Hands Thoroughly

After Use

3. Storage

Store in Tightly Sealed Container

:

Store in Cool, Dry, Ventilated Area Dispose of Waste According to Regulations

End of Experiment [@]gieTgR=13lo KO [ETaHB T RS o]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety and
Handling of Dipentyl Phthalate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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